Cas no 685128-78-3 ((R)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one 2,2,2-trifluoroacetate)

• Product Name: (R)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one 2,2,2-trifluoroacetate
• CAS No: 685128-78-3
• MF: C₁₃H₁₈N₂O^.C₂HO₂F₃
• MW: 332.318
• CID: 4523451
• PubChem ID: 138911515
• Update Time: 2025-07-20

(R)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one 2,2,2-trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• (5R)-2,2,3-TriMethyl-5-benzyl-4-iMidazolidinone trifluoroacetic acid
• 685128-78-3
• (R)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one 2,2,2-trifluoroacetate
• CS-0091443
• D75144
• AKOS037651220
• CS-16155
• (5R)-5-benzyl-2,2,3-trimethylimidazolidin-4-one;2,2,2-trifluoroacetic acid
• 4-Imidazolidinone, 2,2,3-trimethyl-5-(phenylmethyl)-, (5R)-,mono(trifluoroacetate)

• Inchi： InChI=1S/C13H18N2O.C2HF3O2/c1-13(2)14-11(12(16)15(13)3)9-10-7-5-4-6-8-10;3-2(4,5)1(6)7/h4-8,11,14H,9H2,1-3H3;(H,6,7)/t11-;/m1./s1
• InChI Key： ZGVCKUUGNNAZTH-RFVHGSKJSA-N
• SMILES： CC1(NC(C(=O)N1C)CC2=CC=CC=C2)C.C(=O)(C(F)(F)F)O

Computed Properties

• Exact Mass: 332.13477696g/mol
• Monoisotopic Mass: 332.13477696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Additional information on (R)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one 2,2,2-trifluoroacetate

Comprehensive Overview of (R)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one 2,2,2-trifluoroacetate (CAS No. 685128-78-3)

The compound (R)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one 2,2,2-trifluoroacetate (CAS No. 685128-78-3) is a chiral imidazolidinone derivative with significant applications in asymmetric synthesis and pharmaceutical research. Its unique structural features, including the benzyl and trifluoroacetate moieties, make it a valuable intermediate in the development of enantioselective catalysts and bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in optimizing reaction efficiencies and enabling greener chemical processes.

In recent years, the demand for chiral auxiliaries and catalysts has surged, driven by the pharmaceutical industry's focus on enantiopure drugs. (R)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one 2,2,2-trifluoroacetate has garnered attention for its role in facilitating stereocontrolled transformations, such as asymmetric alkylations and cycloadditions. Its imidazolidinone core is particularly noteworthy for inducing high enantioselectivity, a critical factor in drug development. This aligns with current trends in sustainable chemistry, where minimizing waste and maximizing selectivity are paramount.

The compound's CAS No. 685128-78-3 is frequently searched in academic and industrial databases, reflecting its relevance in synthetic organic chemistry. Users often inquire about its physicochemical properties, synthetic routes, and applications in peptide mimetics or organocatalysis. For instance, its solubility in polar aprotic solvents and stability under mild conditions make it a versatile reagent. These attributes are particularly appealing to researchers exploring C-H functionalization or late-stage diversification strategies, which are hot topics in modern synthetic methodologies.

Another area of interest is the compound's potential in metal-free catalysis, a growing field aimed at reducing reliance on transition metals. The trifluoroacetate counterion in (R)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one 2,2,2-trifluoroacetate enhances its solubility and reactivity, enabling efficient proton transfer processes. This property is crucial for reactions like enamine catalysis, where the compound can act as a precursor to highly reactive intermediates. Such applications are often discussed in forums and publications focused on green chemistry and atom economy.

From a commercial perspective, the scalability of (R)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one 2,2,2-trifluoroacetate is a common query among manufacturers. Optimized synthetic protocols, such as those involving microwave-assisted synthesis or flow chemistry, have been explored to improve yields and reduce costs. These advancements address the industry's need for cost-effective and sustainable production methods, further boosting the compound's market viability.

In summary, (R)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one 2,2,2-trifluoroacetate (CAS No. 685128-78-3) is a multifaceted compound with broad utility in asymmetric synthesis, catalysis, and drug discovery. Its alignment with contemporary research trends—such as green chemistry, enantioselective synthesis, and metal-free catalysis—ensures its continued relevance in scientific and industrial applications. As interest in sustainable and efficient chemical processes grows, this compound is poised to remain a key player in advancing synthetic methodologies.